Cas no 1076199-48-8 (N-Trifluoroacetyl Alendronic Acid)

• Product Name: N-Trifluoroacetyl Alendronic Acid
• CAS No: 1076199-48-8
• MF: C₆H₁₂F₃NO₈P₂
• MW: 345.104114532471
• CID: 824221
• PubChem ID: 29987725
• Update Time: 2026-04-29

N-Trifluoroacetyl Alendronic Acid Chemical and Physical Properties

Names and Identifiers

• N-Trifluoroacetyl Alendronic Acid
• N-Trifluoroacetyl Al
• [1-hydroxy-1-phosphono-4-[(2,2,2-trifluoroacetyl)amino]butyl]phosphonic acid

Computed Properties

• Exact Mass: 344.99900

Experimental Properties

• PSA: 187.50000
• LogP: 0.28690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on N-Trifluoroacetyl Alendronic Acid

N-Trifluoroacetyl Alendronic Acid: A Comprehensive Overview

The compound with CAS No 1076199-48-8, commonly referred to as N-Trifluoroacetyl Alendronic Acid, has garnered significant attention in the scientific community due to its unique properties and potential applications in the field of medicine. This compound is a derivative of alendronic acid, a well-known bisphosphonate used in the treatment of bone-related disorders such as osteoporosis. The introduction of the trifluoroacetyl group into the structure of alendronic acid has opened new avenues for research and development in drug design and therapeutic interventions.

N-Trifluoroacetyl Alendronic Acid exhibits a distinctive chemical structure that combines the stability of alendronic acid with the enhanced bioactivity imparted by the trifluoroacetyl moiety. Recent studies have demonstrated that this modification significantly improves the compound's ability to inhibit farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway. This pathway is crucial for cholesterol synthesis and plays a pivotal role in cellular functions such as membrane integrity and signal transduction. By targeting FPPS, N-Trifluoroacetyl Alendronic Acid has shown potential as a novel therapeutic agent for conditions associated with dysregulated lipid metabolism, including cardiovascular diseases and certain types of cancer.

One of the most promising aspects of N-Trifluoroacetyl Alendronic Acid is its improved pharmacokinetic profile compared to traditional bisphosphonates. Preclinical studies have revealed enhanced bioavailability and reduced systemic toxicity, making it a safer option for long-term therapy. Additionally, the compound's ability to selectively target bone tissue has been validated in animal models, suggesting its efficacy in treating bone metastases associated with cancers such as breast and prostate cancer.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of N-Trifluoroacetyl Alendronic Acid. Through molecular docking studies, researchers have identified key interactions between the trifluoroacetyl group and critical residues in the FPPS enzyme. These findings provide a deeper understanding of how structural modifications can be leveraged to optimize drug efficacy and minimize off-target effects.

The development of N-Trifluoroacetyl Alendronic Acid represents a significant step forward in the rational design of bisphosphonate derivatives for therapeutic use. Its unique combination of enhanced bioactivity, improved pharmacokinetics, and selective targeting capabilities positions it as a potential breakthrough in the treatment of bone-related disorders and beyond.